Cas no 2549007-76-1 (2-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2549007-76-1
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 5312281
• PubChem ID: 154829477
• Update Time: 2025-08-05

2-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• F6702-2186
• 2549007-76-1
• AKOS040717182
• 2-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• 2-[[1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C14H19N5O2/c1-11-17-13(18-21-11)9-19-6-2-12(3-7-19)10-20-14-8-15-4-5-16-14/h4-5,8,12H,2-3,6-7,9-10H2,1H3
• InChI Key： DFADJOXQTXRNTG-UHFFFAOYSA-N
• SMILES： C1(OCC2CCN(CC3N=C(C)ON=3)CC2)=NC=CN=C1

Computed Properties

• Exact Mass: 289.15387487g/mol
• Monoisotopic Mass: 289.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.5±55.0 °C(Predicted)
• pka: 5.36±0.10(Predicted)

Additional information on 2-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

2-({1-[(5-Methyl-1,2,4-Oxadiazol-3-yl)methyl]Piperidin-4-yl}Methoxy)Pyrazine: A Comprehensive Overview

The compound with CAS No. 2549007-76-1, commonly referred to as 2-{[1-(5-methyl-1,2,4-oxadiazol-3-ylmethyl)piperidin-4-yl]methoxy}pyrazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis and Key Features

The molecular structure of 2-{[1-(5-methyl-1,2,4-oxadiazol-3-ylmethyl)piperidin-4-yl]methoxy}pyrazine is composed of three primary functional groups: a pyrazine ring, a piperidine ring, and a 5-methyl oxadiazole moiety. The pyrazine ring serves as the central aromatic system, while the piperidine ring introduces a cyclic amine structure with potential for hydrogen bonding and stereochemical interactions. The 5-methyl oxadiazole group adds electron-withdrawing properties and enhances the molecule's stability. This combination of functional groups makes the compound highly versatile in terms of reactivity and applicability.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with various biological targets. For instance, the pyrazine ring is known to exhibit significant anti-inflammatory properties, while the piperidine moiety can act as a scaffold for drug delivery systems. The integration of these groups in 2-{[1-(5-methyl-1,2,4-oxadiazol-3-ylmethyl)piperidin